Cas no 66504-76-5 (Dimethyl 1-(4-methylphenyl)-1,2-cyclopropanedicarboxylate)
66504-76-5 structure
Product Name:Dimethyl 1-(4-methylphenyl)-1,2-cyclopropanedicarboxylate
CAS No:66504-76-5
MF:C14H16O4
MW:248.274444580078
CID:1710021
PubChem ID:12719763
Update Time:2025-04-21
Dimethyl 1-(4-methylphenyl)-1,2-cyclopropanedicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 1-(4-methylphenyl)-1,2-cyclopropanedicarboxylate
- 345618-40-8
- 1-p-Tolyl-cyclopropane-1,2-dicarboxylic acid dimethyl ester
- 66504-76-5
- DB-013536
- 1-(4-methylphenyl)-, dimethylester
- dimethyl 1-p-tolylcyclopropane-1,2-dicarboxylate
- Dimethyl 1-(4-methylphenyl)cyclopropane-1,2-dicarboxylate
- A849758
- DTXSID30507956
- Dimethyl 1-(p-tolyl)cyclopropane-1,2-dicarboxylate
- Dimethyl1-(p-tolyl)cyclopropane-1,2-dicarboxylate
- AKOS017343889
- SCHEMBL5077366
-
- Inchi: 1S/C14H16O4/c1-9-4-6-10(7-5-9)14(13(16)18-3)8-11(14)12(15)17-2/h4-7,11H,8H2,1-3H3
- InChI Key: WOKDELUPEGODJT-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C2C=CC(C)=CC=2)CC1C(=O)OC)=O
Computed Properties
- Exact Mass: 248.10485899g/mol
- Monoisotopic Mass: 248.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.6Ų
Dimethyl 1-(4-methylphenyl)-1,2-cyclopropanedicarboxylate Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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